Cas no 37629-51-9 (1-(4-METHOXYPHENYL)-2-NITROPROPENE)

• Product Name: 1-(4-METHOXYPHENYL)-2-NITROPROPENE
• CAS No: 37629-51-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 922455
• PubChem ID: 5904442
• Update Time: 2025-06-11

1-(4-METHOXYPHENYL)-2-NITROPROPENE Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHOXYPHENYL)-2-NITROPROPENE
• 1-methoxy-4-[(E)-2-nitroprop-1-enyl]benzene
• 1-Methoxy-4-[(1E)-2-nitro-1-propen-1-yl]benzene
• benzene, 1-methoxy-4-[(1E)-2-nitro-1-propen-1-yl]-
• Methyl 4-[(1E)-2-nitroprop-1-en-1-yl]phenyl ether
• 2-NITRO-1-(4-METHOXYPHENYL)-1-PROPENE
• 17354-63-1
• 1-methoxy-4-[(1E)-2-nitroprop-1-en-1-yl]benzene
• 37629-51-9
• CHEMBL5207846
• 1-(4-methoxy-phenyl)-2-nitropropene
• (E)-1-Methoxy-4-(2-nitro-propenyl)-benzene
• Methyl 4-[(1E)-2-nitro-1-propenyl]phenyl ether
• STK368777
• Benzene, 1-methoxy-4-(2-nitro-1-propen-1-yl)-
• AKOS003237486

• Inchi： 1S/C10H11NO3/c1-8(11(12)13)7-9-3-5-10(14-2)6-4-9/h3-7H,1-2H3/b8-7+
• InChI Key： XQGFRDLMKKKSAH-BQYQJAHWSA-N
• SMILES： O(C)C1C=CC(/C=C(\C)/[N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Additional information on 1-(4-METHOXYPHENYL)-2-NITROPROPENE

Introduction to 1-(4-METHOXYPHENYL)-2-NITROPROPENE (CAS No. 37629-51-9)

1-(4-METHOXYPHENYL)-2-NITROPROPENE, identified by the Chemical Abstracts Service Number (CAS No.) 37629-51-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro-substituted propene backbone conjugated with a 4-methoxyphenyl group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a combination of aromatic and aliphatic moieties, offers versatile reactivity that is exploited in various synthetic pathways.

The 4-methoxyphenyl group, a key structural feature of this compound, imparts specific electronic and steric properties that influence its reactivity and interactions with other molecules. This moiety is particularly noteworthy in medicinal chemistry due to its ability to modulate the pharmacokinetic and pharmacodynamic profiles of associated compounds. The presence of the nitro group further enhances the compound's utility as a synthetic building block, enabling diverse transformations such as reduction to amine functionalities or coupling reactions via palladium-catalyzed cross-coupling.

In recent years, the study of nitroaromatic and nitroolefin derivatives has seen considerable advancements, driven by their applications in drug discovery and material science. 1-(4-METHOXYPHENYL)-2-NITROPROPENE has been explored as a precursor in the synthesis of biologically active molecules, including potential therapeutic agents. Its structural motif is reminiscent of several known pharmacophores, suggesting its potential in developing novel compounds with desirable biological activities.

One of the most compelling aspects of this compound is its role in constructing complex molecular architectures. The conjugation between the nitropropene and 4-methoxyphenyl groups allows for the creation of polycyclic systems with tailored electronic properties. Such systems are of interest in the development of organic semiconductors, optoelectronic materials, and functional polymers. The ability to functionalize both the aromatic and aliphatic portions of the molecule provides chemists with a high degree of flexibility in designing materials with specific properties.

The synthesis of 1-(4-METHOXYPHENYL)-2-NITROPROPENE typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nitration followed by selective reduction or coupling reactions to introduce the 4-methoxyphenyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in industrial and academic research.

Recent studies have highlighted the utility of this compound in medicinal chemistry through its incorporation into drug-like scaffolds. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. For instance, derivatives of 1-(4-METHOXYPHENYL)-2-NITROPROPENE have been investigated for their potential as kinase inhibitors or antimicrobial agents. The nitro group's ability to undergo bioisosteric transformations with other functional groups allows for fine-tuning of drug properties such as solubility, metabolic stability, and binding affinity.

The chemical behavior of 1-(4-METHOXYPHENYL)-2-NITROPROPENE is also influenced by its solubility characteristics, which can vary depending on the substitution pattern and environmental conditions. This property is critical in pharmaceutical applications, where solubility directly impacts bioavailability and formulation strategies. Computational modeling has become an indispensable tool in predicting and optimizing these properties, enabling rational drug design processes.

In material science, the compound's potential extends to applications beyond traditional pharmaceuticals. Its ability to form stable radicals when subjected to certain conditions makes it a candidate for use in polymer stabilization or as an intermediate in producing advanced materials such as liquid crystals or conductive polymers. The integration of 1-(4-METHOXYPHENYL)-2-NITROPROPENE into these systems can lead to novel materials with enhanced performance characteristics.

The safety profile of 1-(4-METHOXYPHENYL)-2-NITROPROPENE is another important consideration in its application across different fields. While it does not pose significant hazards under standard handling conditions, appropriate precautions must be taken to prevent exposure during synthesis and use. Standard laboratory practices, including proper ventilation and personal protective equipment (PPE), are recommended when working with this compound.

Future research directions for 1-(4-METHOXYPHENYL)-2-NITROPROPENE may focus on expanding its synthetic utility through innovative catalytic systems or exploring new applications in nanotechnology. The growing interest in hybrid organic-inorganic materials suggests that this compound could play a role in next-generation technologies requiring precise molecular engineering.

In conclusion,1-(4-METHOXYPHENYL)-2-NITROPROPENE (CAS No. 37629-51-9) represents a versatile intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features—combining an aromatic ring with a nitro-substituted propene—endow it with distinctive chemical properties that are harnessed through advanced synthetic methodologies. As research continues to uncover new possibilities for this compound, its significance is likely to grow further across multiple scientific disciplines.